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Abstract
3-Methylbutanoic acid, more commonly known as isovaleric acid, is a branched-chain fatty

acid with a rich history intertwined with the development of natural product chemistry and the

understanding of metabolic pathways.[1] From its initial isolation from botanical sources to its

identification as a key metabolite in human physiology and disease, the journey of this

molecule offers significant insights for researchers and drug development professionals. This

guide provides a comprehensive overview of its discovery, historical significance, biosynthesis,

and the evolution of its analytical and synthetic methodologies.

Introduction: The Chemical and Sensory Identity of
3-Methylbutanoic Acid
3-Methylbutanoic acid (C₅H₁₀O₂) is a colorless liquid characterized by a potent, pungent odor

often described as cheesy or sweaty.[1][2] This distinctive smell is a direct consequence of its

molecular structure and volatility. It is a branched-chain short-chain fatty acid and an isomer of

valeric acid.[3] While the pure acid's aroma can be considered unpleasant, its esters, such as
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ethyl isovalerate, possess pleasant fruity scents and are widely utilized in the fragrance and

food industries.[4][5]

Beyond its sensory characteristics, 3-methylbutanoic acid holds a significant place in biology. It

is a natural product found in a variety of plants, essential oils, and fermented foods like cheese

and soy milk.[1][5] In mammals, it is a crucial intermediate in the metabolism of the essential

amino acid leucine.[1][6]

Table 1: Physicochemical Properties of 3-Methylbutanoic Acid

Property Value References

Molecular Formula C₅H₁₀O₂ [1]

Molecular Weight 102.13 g/mol [1]

Appearance Colorless liquid [1]

Odor Pungent, cheesy, sweaty [1]

Boiling Point 175-177 °C [1][7]

Melting Point -29 °C [1][7]

Density 0.925 - 0.926 g/mL at 20 °C [1][7]

pKa ~4.77 - 4.78 [1][8]

Solubility in Water
Sparingly soluble (25-48 g/L at

20 °C)
[1][7][8]

Refractive Index ~1.403 at 20 °C [1][7]

The Historical Timeline: From Ancient Herbals to
Modern Metabolism
The story of 3-methylbutanoic acid begins not in a laboratory, but in the annals of traditional

medicine.

Antiquity: The perennial plant Valeriana officinalis (valerian) has been used since the time of

ancient Greece and Rome for its sedative and anti-anxiety properties.[9][10][11] Its dried

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 14 Tech Support

https://en.wikipedia.org/wiki/Isovaleric_acid
https://m.youtube.com/watch?v=96Tti-WMqRk
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Physical_and_Chemical_Properties_of_3_Methylbutanoic_Acid.pdf
https://m.youtube.com/watch?v=96Tti-WMqRk
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Physical_and_Chemical_Properties_of_3_Methylbutanoic_Acid.pdf
https://www.news-medical.net/health/What-is-Isovaleric-Acidemia.aspx
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Physical_and_Chemical_Properties_of_3_Methylbutanoic_Acid.pdf
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Physical_and_Chemical_Properties_of_3_Methylbutanoic_Acid.pdf
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Physical_and_Chemical_Properties_of_3_Methylbutanoic_Acid.pdf
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Physical_and_Chemical_Properties_of_3_Methylbutanoic_Acid.pdf
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Physical_and_Chemical_Properties_of_3_Methylbutanoic_Acid.pdf
https://www.chembk.com/en/chem/3-Methylbutanoic%20acid
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Physical_and_Chemical_Properties_of_3_Methylbutanoic_Acid.pdf
https://www.chembk.com/en/chem/3-Methylbutanoic%20acid
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Physical_and_Chemical_Properties_of_3_Methylbutanoic_Acid.pdf
https://www.chembk.com/en/chem/3-Methylbutanoic%20acid
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Physical_and_Chemical_Properties_of_3_Methylbutanoic_Acid.pdf
https://www.nbinno.com/article/flavor-and-fragrance-intermediates/understanding-isovaleric-acid-properties-manufacturing-supply-chain-me
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Physical_and_Chemical_Properties_of_3_Methylbutanoic_Acid.pdf
https://www.chembk.com/en/chem/3-Methylbutanoic%20acid
https://www.nbinno.com/article/flavor-and-fragrance-intermediates/understanding-isovaleric-acid-properties-manufacturing-supply-chain-me
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Physical_and_Chemical_Properties_of_3_Methylbutanoic_Acid.pdf
https://www.chembk.com/en/chem/3-Methylbutanoic%20acid
http://jab.zsf.jcu.cz/pdfs/jab/2010/01/02.pdf
https://patents.google.com/patent/US20050003025A1/en
https://ask-ayurveda.com/wiki/article/6112-valeriana-officinalis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7760966?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


roots, which contain isovaleric acid, were prescribed for insomnia.[9]

Early 19th Century: The formal discovery of the acid is credited to the French chemist Michel

Eugène Chevreul in the early 1800s.[3] He initially isolated it from dolphin oil and named it

"phocenic acid."[3]

Mid-19th Century: The compound was later identified in the roots of the valerian plant,

leading to its more common name, isovaleric acid.[3][4] The chemical identity was further

investigated through the oxidation of fusel alcohol components, which include the five-carbon

amyl alcohols.[4]

1966: A pivotal moment in the history of this molecule was the discovery of isovaleric
acidemia (IVA) by Tanaka and colleagues.[6][12] They described two siblings with recurrent

episodes of vomiting, lethargy, and a peculiar "sweaty feet" odor, which was traced to an

excess of isovaleric acid metabolites in their blood.[12][13] This discovery marked the

identification of the first organic acid disorder and linked 3-methylbutanoic acid directly to

human genetic disease.[13][14]
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Antiquity
Valeriana officinalis used medicinally

Early 19th Century
Chevreul discovers 'phocenic acid' from dolphin oil

Chemical Investigation

Mid-19th Century
Acid identified in Valerian root, named Isovaleric Acid

Source Identification

1966
Tanaka et al. discover Isovaleric Acidemia (IVA)

Link to Human Disease

Modern Era
Role in gut microbiome, flavor chemistry, and metabolic research established
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Caption: A timeline of key milestones in the history of 3-methylbutanoic acid.

Natural Occurrence and Biosynthesis
3-Methylbutanoic acid is not an exotic laboratory chemical but a widespread natural product.

Botanical Sources: It is a well-known constituent of Valeriana officinalis, contributing to the

root's characteristic odor.[4][9] It is also found in many other plants, essential oils, hops, and

tobacco.[1][3]

Fermented Products: The metabolism of microorganisms is a major source of isovaleric
acid. It is commonly found in fermented foods like cheeses (particularly Swiss cheese), beer,

wine, and dry-cured meats, where it is a key flavor and aroma compound.[3][15] In beer and
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wine, its production by Brettanomyces yeasts can be considered a desirable characteristic in

some styles but a defect in others.[3][4]

Mammalian and Microbial Biosynthesis: In the human colon, gut bacteria produce 3-

methylbutanoic acid via the fermentation of the branched-chain amino acid (BCAA) L-

leucine.[3] This makes it a marker for protein fermentation in the gut.[3] It is also produced by

skin bacteria metabolizing leucine, which is a primary cause of foot odor.[4][16]

The primary biosynthetic pathway involves the catabolism of L-leucine. This multi-step process

is a fundamental aspect of amino acid metabolism.
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Caption: Biosynthesis of 3-methylbutanoic acid from L-leucine.

The Rise of a Disease Biomarker: Isovaleric
Acidemia (IVA)
The discovery of IVA established 3-methylbutanoic acid as a critical biomarker for an inborn

error of metabolism.[12]

Genetic Basis: IVA is a rare, autosomal recessive genetic disorder caused by a deficiency in

the mitochondrial enzyme isovaleryl-CoA dehydrogenase (IVD).[6][12] This enzyme

catalyzes the third step in leucine catabolism.[6]

Pathophysiology: Without a functional IVD enzyme, the body cannot properly break down

leucine.[6] This leads to the toxic accumulation of isovaleryl-CoA and its derivatives,

including isovaleric acid, in the blood and tissues.[3][13]

Clinical Presentation: The disease typically presents shortly after birth with symptoms such

as poor feeding, vomiting, lethargy, and metabolic acidosis.[6][14] The characteristic "sweaty

feet" odor is a key diagnostic clue.[12]

Diagnosis and Management: Diagnosis relies on laboratory analysis of blood and urine,

specifically looking for elevated levels of isovalerylcarnitine (C5) and isovalerylglycine using

techniques like gas chromatography-mass spectrometry (GC-MS) and tandem mass

spectrometry (MS/MS).[6][12][17] Treatment involves a low-protein diet to restrict leucine

intake, along with supplementation of carnitine and glycine.[3]

Methodologies: Synthesis and Analysis
Chemical Synthesis
While abundant in nature, industrial-scale production requires efficient chemical synthesis.

Oxidation of Alcohols: A common historical and industrial method involves the oxidation of

isoamyl alcohol (3-methyl-1-butanol), which can be isolated from fusel oils.[8][18]

Hydroformylation of Isobutylene: A modern industrial process involves the hydroformylation

of isobutylene with synthesis gas (H₂ + CO) to form isovaleraldehyde. This aldehyde is then
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oxidized to produce 3-methylbutanoic acid.[4] (CH₃)₂C=CH₂ + H₂ + CO →

(CH₃)₂CHCH₂CHO → (CH₃)₂CHCH₂COOH

Analytical Protocols
Accurate quantification of 3-methylbutanoic acid is vital for clinical diagnostics, food science,

and metabolic research. Gas Chromatography-Mass Spectrometry (GC-MS) is a cornerstone

technique.[19][20]

Protocol: Quantification of 3-Methylbutanoic Acid in a Biological Matrix (e.g., Plasma) by GC-

MS

Objective: To accurately measure the concentration of 3-methylbutanoic acid in a plasma

sample.

Principle: Volatile organic acids are extracted from the biological matrix, often derivatized to

enhance volatility and chromatographic performance, and then separated and quantified by

GC-MS.

Materials:

Plasma sample

Internal Standard (IS): e.g., a stable isotope-labeled version like D₇-isovaleric acid.

Extraction Solvent: e.g., Diethyl ether or Methyl tert-butyl ether (MTBE).

Acidifying Agent: e.g., Hydrochloric acid (HCl).

Drying Agent: Anhydrous sodium sulfate.

Derivatization Agent: e.g., N-tert-butyldimethylsilyl-N-methyltrifluoroacetamide

(MTBSTFA).

GC-MS system with a suitable capillary column (e.g., DB-5ms).

Methodology:
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Sample Preparation:

1. To 100 µL of plasma in a glass vial, add 10 µL of the internal standard solution.

Causality: The IS is added early to account for analyte loss during extraction and

derivatization.

2. Acidify the sample to a pH < 2 with HCl. Causality: Protonating the carboxylate group to

the non-ionized carboxylic acid form (R-COOH) significantly increases its solubility in

organic solvents.

3. Add 500 µL of extraction solvent (e.g., diethyl ether), vortex vigorously for 1 minute, and

centrifuge to separate the phases.

4. Carefully transfer the upper organic layer to a new vial. Repeat the extraction once

more and combine the organic layers. Causality: Two extractions ensure a more

complete recovery of the analyte.

5. Dry the combined extract over anhydrous sodium sulfate.

Derivatization:

1. Evaporate the solvent under a gentle stream of nitrogen.

2. Add 50 µL of the derivatization agent (MTBSTFA) and a solvent like acetonitrile.

3. Seal the vial and heat at 60°C for 30 minutes. Causality: Derivatization replaces the

active acidic proton with a bulky, non-polar silyl group, which improves thermal stability

and chromatographic peak shape, preventing tailing.

GC-MS Analysis:

1. Inject 1-2 µL of the derivatized sample into the GC-MS.

2. Set the GC oven temperature program (e.g., start at 40°C, ramp to 250°C). Causality:

The temperature gradient separates compounds based on their boiling points and

column interactions.
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3. Operate the mass spectrometer in Selected Ion Monitoring (SIM) mode, monitoring

characteristic ions for both the analyte and the internal standard. Causality: SIM mode

provides high sensitivity and selectivity by only monitoring specific mass-to-charge

ratios, reducing chemical noise.

Quantification:

1. Generate a calibration curve using standards of known concentrations.

2. Calculate the concentration of 3-methylbutanoic acid in the sample based on the peak

area ratio of the analyte to the internal standard.
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Caption: A typical workflow for the GC-MS analysis of 3-methylbutanoic acid.

Conclusion
The journey of 3-methylbutanoic acid from a component of ancient herbal remedies to a key

molecule in modern metabolomics is a testament to the progress of scientific inquiry. For

researchers and drug development professionals, its history underscores the importance of

natural products as leads for discovery, the intricate connections between diet, microbiome,
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and host metabolism, and the power of analytical chemistry in diagnosing and understanding

human disease. The continued study of this seemingly simple fatty acid will undoubtedly yield

further insights into metabolic pathways, gut health, and the chemical basis of flavor and

disease.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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